Cas no 1803760-18-0 (3-Cyano-4-methoxy-2-methylbenzoic acid)

3-Cyano-4-methoxy-2-methylbenzoic acid is a versatile organic compound with a distinct structural arrangement. Its presence of a cyano and methoxy group, along with a methyl substituent, provides unique chemical properties. This compound is valued for its potential in various synthetic applications, particularly in the synthesis of pharmaceuticals and agrochemicals. Its structural diversity and reactivity make it a valuable intermediate in organic synthesis.
3-Cyano-4-methoxy-2-methylbenzoic acid structure
1803760-18-0 structure
Product Name:3-Cyano-4-methoxy-2-methylbenzoic acid
CAS No:1803760-18-0
MF:C10H9NO3
MW:191.183362722397
CID:5001859
Update Time:2025-06-18

3-Cyano-4-methoxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-cyano-4-methoxy-2-methylbenzoic acid
    • 3-Cyano-4-methoxy-2-methylbenzoic acid
    • Inchi: 1S/C10H9NO3/c1-6-7(10(12)13)3-4-9(14-2)8(6)5-11/h3-4H,1-2H3,(H,12,13)
    • InChI Key: VPSVUVXKQWGGIR-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C(=O)O)=C(C)C=1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 268
  • XLogP3: 1.5
  • Topological Polar Surface Area: 70.3

3-Cyano-4-methoxy-2-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010013894-1g
3-Cyano-4-methoxy-2-methylbenzoic acid
1803760-18-0 97%
1g
1,549.60 USD 2021-07-05
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